Cas no 898793-25-4 (2',4'-DICHLORO-3-(2,3-DIMETHYLPHENYL)PROPIOPHENONE)

• Product Name: 2',4'-DICHLORO-3-(2,3-DIMETHYLPHENYL)PROPIOPHENONE
• CAS No: 898793-25-4
• MF: C₁₇H₁₆Cl₂O
• MW: 307.214343070984
• CID: 871545
• PubChem ID: 24726257
• Update Time: 2025-05-23

2',4'-DICHLORO-3-(2,3-DIMETHYLPHENYL)PROPIOPHENONE Chemical and Physical Properties

Names and Identifiers

• 2',4'-DICHLORO-3-(2,3-DIMETHYLPHENYL)PROPIOPHENONE
• 1-(2,4-dichlorophenyl)-3-(2,3-dimethylphenyl)propan-1-one
• DTXSID50644650
• 898793-25-4
• AKOS016021676
• MFCD03843647

• MDL： MFCD03843647
• Inchi： 1S/C17H16Cl2O/c1-11-4-3-5-13(12(11)2)6-9-17(20)15-8-7-14(18)10-16(15)19/h3-5,7-8,10H,6,9H2,1-2H3
• InChI Key： GXRPNQHDTTYAOP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCC1C=CC=C(C)C=1C)=O)Cl

Computed Properties

• Exact Mass: 306.05800
• Monoisotopic Mass: 306.0578205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.42570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 2',4'-DICHLORO-3-(2,3-DIMETHYLPHENYL)PROPIOPHENONE

Introduction to 2',4'-DICHLORO-3-(2,3-DIMETHYLPHENYL)PROPIOPHENONE (CAS No. 898793-25-4)

2',4'-DICHLORO-3-(2,3-DIMETHYLPHENYL)PROPIOPHENONE is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound, identified by its CAS number 898793-25-4, is a halogenated aromatic ketone with a unique structural framework that lends itself to diverse applications. The presence of chlorine substituents at the 2' and 4' positions, coupled with a dimethylphenyl group at the 3-position, imparts distinct reactivity and functional properties, making it a valuable intermediate in synthetic chemistry.

The structure of 2',4'-DICHLORO-3-(2,3-DIMETHYLPHENYL)PROPIOPHENONE is characterized by its aromatic ring system, which is modified by chloro and dimethyl groups. This arrangement not only influences its electronic properties but also its potential role as a building block in the synthesis of more complex molecules. The compound's ability to participate in various chemical reactions, such as condensation and cyclization, makes it particularly useful in the development of pharmaceuticals and advanced materials.

In recent years, there has been growing interest in exploring the pharmaceutical applications of halogenated aromatic ketones like 2',4'-DICHLORO-3-(2,3-DIMETHYLPHENYL)PROPIOPHENONE. Halogenation is a common strategy in drug design due to the ability of halogen atoms to enhance metabolic stability and binding affinity. Research has demonstrated that compounds containing chlorine substituents can exhibit potent biological activity, making them attractive candidates for further development.

One of the most promising areas of research involves the use of 2',4'-DICHLORO-3-(2,3-DIMETHYLPHENYL)PROPIOPHENONE as a precursor in the synthesis of anticancer agents. Studies have shown that certain halogenated aromatic ketones can inhibit the growth of tumor cells by interfering with key enzymatic pathways. The chlorine atoms in this compound can facilitate interactions with biological targets, leading to mechanisms that disrupt cancer cell proliferation. Preliminary experiments have highlighted its potential in modulating pathways such as tyrosine kinase inhibition, which is a critical target in oncology.

Furthermore, the material science applications of 2',4'-DICHLORO-3-(2,3-DIMETHYLPHENYL)PROPIOPHENONE are also noteworthy. The compound's electronic properties make it suitable for use in organic electronics, including light-emitting diodes (LEDs) and photovoltaic cells. Researchers are investigating its role in developing more efficient organic semiconductors, where its halogenated structure can contribute to improved charge transport properties. This aligns with the broader trend toward sustainable and energy-efficient technologies.

The synthesis of 2',4'-DICHLORO-3-(2,3-DIMETHYLPHENYL)PROPIOPHENONE is another area where advancements are being made. Modern synthetic methodologies have enabled more efficient and scalable production processes for this compound. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary substituents with high precision. These improvements not only reduce costs but also enhance the overall yield, making the compound more accessible for industrial applications.

In conclusion, 2',4'-DICHLORO-3-(2,3-DIMETHYLPHENYL)PROPIOPHENONE (CAS No. 898793-25-4) represents a versatile and innovative compound with significant potential across multiple domains. Its unique structural features and reactivity make it an invaluable asset in pharmaceutical research and material science. As ongoing studies continue to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing scientific and technological progress.